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Compound of Interest

Compound Name: Acth (1-17)

Cat. No.: B15618000

For researchers, scientists, and drug development professionals, the safe and effective
handling of bioactive peptides such as ACTH (1-17) is paramount to ensure both personal
safety and the integrity of experimental outcomes. This guide provides essential, immediate
safety and logistical information, including detailed operational and disposal plans for
Adrenocorticotropic Hormone (1-17), human.

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive toxicological profile for ACTH (1-17) may not be fully documented, it
should be handled as a potentially hazardous substance due to its biological activity.[1]
Standard laboratory practices and the use of appropriate personal protective equipment are
mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling ACTH (1-17)
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PPE Category Item

Specifications

Purpose

_ Chemical-resistant
Hand Protection
gloves

Nitrile or other suitable

material. Inspect

before use.

Prevents skin contact

with the peptide.

Safety glasses with

European standard -

Protects eyes from

Eye Protection side shields or _ _
EN 166 or equivalent. potential splashes.[2]
goggles
Protects skin and
] Long-sleeved, fully )
Body Protection Laboratory coat clothing from

buttoned.

contamination.[2][3]

) ) Face mask or
Respiratory Protection )
respirator

Recommended when
handling the
lyophilized powder to

avoid inhalation.

Prevents inhalation of
the powdered peptide.
[3]

Step-by-Step Handling and Experimental Protocol

This section outlines the procedural steps for the safe handling of ACTH (1-17) from receipt to

preparation for experimental use.

2.1. Receiving and Storage

e Upon Receipt: Inspect the vial for any damage.

o Storage of Lyophilized Peptide: Store the lyophilized peptide in a freezer at or below -20°C

for long-term storage.[4][5] For short-term storage, 4°C is acceptable for several days to

weeks.[5]

o Light Sensitivity: Protect the peptide from direct sunlight.[6]

2.2. Reconstitution

» Preparation: Before opening, allow the vial to equilibrate to room temperature to prevent

moisture condensation.
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» Solvent Selection: The choice of solvent will depend on the experimental requirements.
Sterile water is a common solvent for many peptides.[7] For hydrophobic peptides, a small
amount of an organic solvent like DMSO may be necessary, followed by dilution with an
aqueous buffer.[7]

e Reconstitution:

o Work in a clean, designated area, such as a laminar flow hood or a clean bench, to
maintain sterility and prevent contamination.[8]

o Use sterile pipettes and vials.[8]
o Slowly add the desired volume of solvent to the vial containing the lyophilized peptide.

o Gently swirl or vortex the vial to dissolve the peptide completely. Avoid vigorous shaking,
which can cause aggregation.

o Labeling: Clearly label the vial with the peptide name, concentration, reconstitution date, and
solvent used.[6][8]

2.3. Storage of Reconstituted Peptide

 Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the peptide, it is highly
recommended to aliquot the reconstituted solution into smaller, single-use volumes.[6][8]

o Storage: Store the aliquots in a freezer at -20°C or -80°C.[5]

Disposal Plan

All waste contaminated with ACTH (1-17) must be considered chemical waste and disposed of
according to institutional and local regulations.[6][8] Never dispose of peptide waste down the
sink or in the regular trash.[6][8]

Table 2: Disposal Procedures for ACTH (1-17) Waste
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Waste Type

Disposal Procedure

Solid Waste

(e.g., empty vials, pipette tips, contaminated
gloves) Place in a designated, clearly labeled,

and sealed hazardous waste container.[1][9]

Liquid Waste

(e.g., unused peptide solutions, contaminated
buffers) Collect in a clearly labeled, leak-proof
hazardous waste container.[9] Chemical
inactivation with a 10% bleach solution (final
concentration of 0.5-1.0% sodium hypochlorite)
for at least 30 minutes can be considered for
agueous waste before collection, subject to

institutional guidelines.[9]

Sharps Waste

(e.g., needles, syringes) Dispose of immediately
in a puncture-resistant, labeled sharps

container.[9]

Institutional Protocols: Always coordinate with your institution's Environmental Health and

Safety (EH&S) department for the final disposal of hazardous waste.[3]

Workflow and Logical Relationships

The following diagram illustrates the key stages in the safe handling and disposal of ACTH (1-

17).
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Workflow for Safe Handling and Disposal of ACTH (1-17).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safe Handling and Disposal of ACTH (1-17): A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15618000#personal-protective-equipment-for-
handling-acth-1-17]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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